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This guide provides a comprehensive overview of peptide aptamers targeting the Signal
Transducer and Activator of Transcription 3 (STAT3), with a focus on their sequences,
modifications, and mechanisms of action. It is intended for researchers, scientists, and drug
development professionals working in oncology and related fields.

Introduction to STAT3 and Peptide Aptamers

Signal Transducer and Activator of Transcription 3 (STAT3) is a key signaling protein that plays
a crucial role in cell growth, proliferation, and survival.[1] In many forms of cancer, STAT3 is
constitutively activated, leading to uncontrolled cell growth and tumor progression.[1] This
makes STAT3 an attractive target for cancer therapy.

Peptide aptamers are short peptide sequences that can be designed to bind to specific protein
targets with high affinity and specificity.[1] They offer a promising therapeutic approach for
inhibiting the function of proteins like STAT3.[1] This guide will focus on two main classes of
STAT3-targeting peptide aptamers: those that inhibit STAT3 dimerization and those that block
its binding to DNA.

STAT3 Signaling Pathway
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The activation of STAT3 is a tightly regulated process that is initiated by the binding of
cytokines and growth factors to their receptors on the cell surface. This triggers a cascade of
events leading to the phosphorylation, dimerization, and nuclear translocation of STAT3, where
it acts as a transcription factor to regulate the expression of target genes involved in cell
survival and proliferation.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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